Cas no 367953-71-7 ((1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol)

(1R,2R)-2-Bis(phenylmethyl)aminocyclohexanol is a chiral cyclohexanol derivative featuring two benzyl groups attached to the amino functionality. Its stereospecific (1R,2R) configuration makes it valuable as a chiral auxiliary or ligand in asymmetric synthesis, particularly in enantioselective catalytic reactions. The compound's rigid cyclohexanol backbone enhances stereocontrol, while the benzyl groups contribute to solubility in organic solvents and potential modulation of reactivity. This structure is useful in pharmaceutical intermediates and fine chemical synthesis, where precise stereochemistry is critical. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in synthetic organic chemistry.
(1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol structure
367953-71-7 structure
Product Name:(1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol
CAS No:367953-71-7
MF:C20H25NO
MW:295.418605566025
CID:1479111
Update Time:2025-05-28

(1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-[bis(phenylmethyl)amino]-, (1R,2R)-
    • (1R,2R)- 2-[Bis(phenylmethyl)amino]cyclohexanol
    • (1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol
    • Inchi: 1S/C20H25NO/c22-20-14-8-7-13-19(20)21(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-6,9-12,19-20,22H,7-8,13-16H2/t19-,20-/m1/s1
    • InChI Key: SWGFZAHBSUFRIF-WOJBJXKFSA-N
    • SMILES: [C@@H]1(O)CCCC[C@H]1N(CC1=CC=CC=C1)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 295.19375

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Melting Point: 98.5 °C
  • Boiling Point: 428.9±40.0 °C(Predicted)
  • PSA: 23.47
  • pka: 14.94±0.40(Predicted)

(1R,2R)- 2-Bis(phenylmethyl)aminocyclohexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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